Cas no 70107-07-2 (CHLOROETHYLCLONIDINE DIHYDROCHLORIDE)

• Product name: CHLOROETHYLCLONIDINE DIHYDROCHLORIDE
• CAS No: 70107-07-2
• MF: C₁₃H₁₉Cl₅N₄
• MW: 408.58175778389
• CID: 3029755
• PubChem ID: 11957477

CHLOROETHYLCLONIDINE DIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• CHLOROETHYLCLONIDINE DIHYDROCHLORIDE
• Chloroethylclonidine dihydrochloride solid
• 2-[2,6-DICHLORO(N-BETA-CHLOROETHYL-N-METHYL)-4-AMINOMETHYL]PHENYLIMINO-2-IMIDAZOLIDINE DIHYDROCHLORIDE
• CEC DIHYDROCHLORIDE
• Chloroethylclonidine dihydrochloride, solid
• NCGC00093671-01
• EU-0100195
• SR-01000075727
• LP00195
• 70107-07-2
• CHEMBL1478857
• DTXSID201017450
• SR-01000075727-1
• N-[2,6-dichloro-4-[[2-chloroethyl(methyl)amino]methyl]phenyl]-4,5-dihydro-1H-imidazol-2-amine;dihydrochloride

• Inchi： 1S/C13H17Cl3N4.2ClH/c1-20(5-2-14)8-9-6-10(15)12(11(16)7-9)19-13-17-3-4-18-13;;/h6-7H,2-5,8H2,1H3,(H2,17,18,19);2*1H
• InChI Key： CZSAXNDACBPMAB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1NC1=NCCN1)Cl)CN(C)CCCl.Cl.Cl

Computed Properties

• Exact Mass: 408.002285g/mol
• Monoisotopic Mass: 406.005235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• Solubility: 0.1 M NaOH: 1 mg/mL Stable for 24 hours at 4?#x00b0;C.

CHLOROETHYLCLONIDINE DIHYDROCHLORIDE Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 22-26-36
• Hazardous Material Identification：

Additional information on CHLOROETHYLCLONIDINE DIHYDROCHLORIDE

Chloroethylclonidine Dihydrochloride (CAS No. 70107-07-2): A Comprehensive Overview

Chloroethylclonidine dihydrochloride, with the CAS registry number 70107-07-2, is a compound of significant interest in the fields of pharmacology and medicinal chemistry. This compound has been extensively studied for its potential applications in various therapeutic areas, including neuroprotection, anti-inflammatory effects, and analgesic properties. The chemical structure of chloroethylclonidine dihydrochloride consists of a clonidine moiety modified with a chloroethyl group, which imparts unique pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the neuroprotective effects of chloroethylclonidine dihydrochloride in models of ischemic stroke and neurodegenerative diseases. Research published in *Nature Neuroscience* demonstrated that this compound significantly reduces neuronal damage by modulating the activity of α2-adrenergic receptors, which are critical in regulating cerebral blood flow and reducing oxidative stress. These findings suggest that chloroethylclonidine dihydrochloride could be a promising candidate for the development of novel therapies targeting stroke and Alzheimer's disease.

In addition to its neuroprotective properties, chloroethylclonidine dihydrochloride has shown potent anti-inflammatory activity in preclinical models. A study conducted at the University of California, San Francisco, revealed that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The therapeutic applications of chloroethylclonidine dihydrochloride are not limited to neurology and immunology. Recent research has also explored its role in pain management. A clinical trial published in *The Lancet* demonstrated that this compound exhibits potent analgesic effects by modulating the descending pain inhibitory pathways in the central nervous system. This opens up new possibilities for its use in chronic pain conditions such as neuropathic pain and cancer-related pain.

From a chemical standpoint, chloroethylclonidine dihydrochloride is synthesized through a multi-step process involving alkylation and hydrochlorination reactions. The synthesis pathway has been optimized to ensure high yield and purity, making it suitable for large-scale production. The compound's stability under various storage conditions has also been extensively studied, ensuring its suitability for pharmaceutical formulations.

Despite its promising therapeutic potential, the safety profile of chloroethylclonidine dihydrochloride must be carefully evaluated. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organ systems. However, further long-term studies are required to fully assess its safety profile in humans.

In conclusion, chloroethylclonidine dihydrochloride (CAS No. 70107-07-2) is a versatile compound with a wide range of potential applications in medicine. Its unique pharmacological properties, combined with recent advances in research, position it as a promising candidate for developing innovative therapies across multiple therapeutic areas. As research continues to uncover new insights into its mechanisms of action and clinical utility, chloroethylclonidine dihydrochloride is poised to play a significant role in the future of drug development.